Cas no 610757-40-9 (ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate)

• Product Name: ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate
• CAS No: 610757-40-9
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 6479440
• Update Time: 2025-06-14

ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate
• Acetic acid, 2-cyano-2-(2,6-dimethyl[1(4H),3'-bipyridin]-4-ylidene)-, ethyl ester

• Inchi： 1S/C17H17N3O2/c1-4-22-17(21)16(10-18)14-8-12(2)20(13(3)9-14)15-6-5-7-19-11-15/h5-9,11H,4H2,1-3H3
• InChI Key： SISWUUDUYGBEPU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(/C#N)=C1\C=C(C)N(C2=CC=CN=C2)C(C)=C\1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 418.4±45.0 °C(Predicted)
• pka: 4.81±0.12(Predicted)

Additional information on ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate

Comprehensive Overview of Ethyl 2-Cyano-2-{2,6-Dimethyl-4H-1,3'-Bipyridine-4-Ylidene}Acetate (CAS No. 610757-40-9)

Ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate (CAS No. 610757-40-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique bipyridine core and cyanoacetate functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure combines a 2,6-dimethyl-4H-1,3'-bipyridine scaffold with an ethyl cyanoacetate moiety, making it a valuable building block for researchers exploring novel drug candidates, fluorescent probes, and advanced materials.

The growing interest in heterocyclic compounds like ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate is driven by their diverse applications in pharmaceuticals and optoelectronics. Recent studies highlight its potential as a precursor for small-molecule inhibitors targeting protein-protein interactions, a hot topic in drug discovery. Additionally, its conjugated π-system makes it a candidate for developing organic light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for sustainable energy solutions.

From a synthetic perspective, the compound's CAS No. 610757-40-9 is often searched in databases like SciFinder and Reaxys due to its relevance in multicomponent reactions (MCRs). Researchers frequently inquire about its solubility, stability under acidic/basic conditions, and reactivity with nucleophiles—key considerations for optimizing reaction yields. Its cyano and ester groups offer multiple sites for functionalization, enabling the construction of libraries for high-throughput screening in drug development.

In the context of green chemistry, ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate has been explored as a substrate for catalyst-free transformations, reducing reliance on heavy metals. This aligns with the industry's shift toward environmentally benign protocols. Questions about its scalability and purification methods are common among process chemists, reflecting its industrial potential.

The compound's fluorescence properties also make it a subject of interest in bioimaging. Users often search for its excitation/emission wavelengths and cell permeability, particularly in the design of probes for reactive oxygen species (ROS) detection—a trending area in neurodegenerative disease research. Its lipophilicity, inferred from the ethyl ester group, is frequently discussed in forums focused on blood-brain barrier penetration.

Analytical chemists emphasize the importance of HPLC and LC-MS methods for characterizing CAS No. 610757-40-9, given its potential impurities. Debates on column selection and mobile phase optimization for this compound are prevalent in chromatography communities. Meanwhile, computational chemists model its electronic structure to predict reactivity, leveraging tools like DFT calculations—a technique increasingly integrated into AI-driven drug design platforms.

In summary, ethyl 2-cyano-2-{2,6-dimethyl-4H-1,3'-bipyridine-4-ylidene}acetate represents a nexus of interdisciplinary research. Its utility spans from medicinal chemistry to materials science, addressing contemporary challenges such as targeted therapy and renewable energy. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.